Cas no 2172461-12-8 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate
• CAS No: 2172461-12-8
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 6334937
• PubChem ID: 165523332
• Update Time: 2025-09-28

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate
• EN300-1274238
• 2172461-12-8
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-[2-(dimethylamino)ethyl]carbamate

• Inchi： 1S/C15H26N4O2/c1-15(2,3)21-14(20)19(9-8-18(4)5)13-7-6-12(10-16)17-11-13/h6-7,11H,8-10,16H2,1-5H3
• InChI Key： PQRRDKUNYZCHMI-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=NC(CN)=CC=1)CCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.20557608g/mol
• Monoisotopic Mass: 294.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.7Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate

Introduction to Tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate (CAS No. 2172461-12-8)

Ter-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate, identified by its CAS number 2172461-12-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl substituent and the presence of both amine and dimethylamino functional groups, contribute to its distinct chemical properties and reactivity.

The synthesis of Ter-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The pyridine core of the molecule is a key pharmacophore, often found in various bioactive compounds due to its ability to interact with biological targets. The introduction of an aminomethyl group at the 6-position of the pyridine ring enhances the compound's solubility and binding affinity, making it a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in developing novel carbamate-based drugs due to their favorable pharmacokinetic profiles and low toxicity. Ter-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate has been studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. Its structure allows for selective interaction with specific enzymes and receptors, which is crucial for achieving therapeutic efficacy while minimizing side effects.

The compound's dimethylamino group at the N-2 position contributes to its basicity, which can be exploited in designing drugs that require interaction with acidic biological targets. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's metabolic stability and bioavailability. These structural features make Ter-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate a versatile scaffold for drug discovery efforts.

Recent research has focused on exploring the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways, making it a valuable candidate for further development. The compound's ability to modulate biological processes at the molecular level opens up new avenues for therapeutic intervention.

The synthesis and characterization of Ter-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate have also led to insights into the development of novel synthetic methodologies. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has enabled more efficient and scalable production of this compound. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In conclusion, Ter-butyl N-6-(aminomethyl)pyridin-3-yl-N-2-(dimethylamino)ethylcarbamate (CAS No. 2172461-12-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As our understanding of its pharmacological effects continues to grow, this compound may play a crucial role in addressing unmet medical needs in various therapeutic areas.